Cas no 117933-03-6 (1,2-Benzisoxazole,6-fluoro-3-methyl-)

1,2-Benzisoxazole,6-fluoro-3-methyl- is a fluorinated heterocyclic compound featuring a benzisoxazole core structure substituted with a fluorine atom at the 6-position and a methyl group at the 3-position. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The fluorine substitution enhances metabolic stability and bioavailability, while the methyl group can influence steric and electronic properties. Its well-defined structure allows for precise modifications in drug discovery, particularly in the development of CNS-active agents or enzyme inhibitors. The compound's stability and synthetic accessibility make it a valuable building block for medicinal chemistry applications.
1,2-Benzisoxazole,6-fluoro-3-methyl- structure
117933-03-6 structure
Product Name:1,2-Benzisoxazole,6-fluoro-3-methyl-
CAS No:117933-03-6
MF:C8H6FNO
MW:151.137745380402
CID:132880
PubChem ID:21978409
Update Time:2025-06-07

1,2-Benzisoxazole,6-fluoro-3-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisoxazole,6-fluoro-3-methyl-
    • 6-fluoro-3-methyl- 1,2-Benzisoxazole
    • 6-fluoro-3-methyl-1,2-benzoxazole
    • 1,2-Benzisoxazole,6-fluoro-3-methyl
    • AM700
    • 6-FLUORO-3-METHYLBENZODISOXAZOLE
    • 1,2-Benzisoxazole,6-fluoro-3-methyl-(9CI)
    • 117933-03-6
    • 6-Fluoro-3-methyl-benzo[d]isoxazole
    • 1,2-Benzisoxazole, 6-fluoro-3-methyl-
    • DTXSID80621050
    • SCHEMBL1121898
    • G11434
    • SY298842
    • 6-Fluoro-3-methylbenzisoxazole
    • A1-28916
    • 6-fluoro-3-methyl-1,2-Benzisoxazole
    • AZTCUAJRDGGWPK-UHFFFAOYSA-N
    • AKOS006286139
    • FT-0709438
    • MFCD07778387
    • 6-Fluoro-3-methylbenzo[d]isoxazole
    • A852426
    • Inchi： 1S/C8H6FNO/c1-5-7-3-2-6(9)4-8(7)11-10-5/h2-4H,1H3
    • InChI Key： AZTCUAJRDGGWPK-UHFFFAOYSA-N
    • SMILES： FC1C=CC2C(C)=NOC=2C=1

Computed Properties

  • Exact Mass: 151.04300
  • Monoisotopic Mass: 151.043341977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.258
  • Boiling Point: 234.1°Cat760mmHg
  • Flash Point: 95.4°C
  • Refractive Index: 1.569
  • PSA: 26.03000
  • LogP: 2.27530

1,2-Benzisoxazole,6-fluoro-3-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
A171978-1g
6-Fluoro-3-methylbenzo[d]isoxazole
 117933-03-6 97%
1g
 $243.0 2025-02-25
A2B Chem LLC
AE10949-5g
6-FLUORO-3-METHYLBENZODISOXAZOLE
 117933-03-6 95%
5g
 $993.00 2024-04-20
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1853637-1g
6-Fluoro-3-methylbenzo[d]isoxazole
 117933-03-6 ≥95%
1g
 ￥2247.00 2024-08-09
Ambeed
A171978-100mg
6-Fluoro-3-methylbenzo[d]isoxazole
 117933-03-6 97%
100mg
 $72.0 2025-02-25
Ambeed
A171978-250mg
6-Fluoro-3-methylbenzo[d]isoxazole
 117933-03-6 97%
250mg
 $121.0 2025-02-25

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